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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing Physics-

Informed Neural Networks (PINNs). The following content addresses common challenges and

strategies related to the selection of collocation points during PINN training.

Frequently Asked Questions (FAQs)
Q1: What are collocation points and why are they crucial for PINN training?

Collocation points are spatial and temporal points sampled from the problem's computational

domain where the Physics-Informed Neural Network (PINN) is trained to satisfy the governing

partial differential equations (PDEs).[1][2][3] The distribution and number of these points

directly impact the accuracy and training efficiency of the PINN.[2] An effective selection of

collocation points ensures that the neural network learns the underlying physics of the system

accurately across the entire domain.[4]

Q2: What are the main strategies for selecting collocation points?

Collocation point selection strategies can be broadly categorized into two main types: fixed

(non-adaptive) and adaptive methods.[1][5]

Fixed (Non-Adaptive) Strategies: In this approach, a set of collocation points is generated at

the beginning of the training process and remains constant throughout.[1][5]
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Adaptive Strategies: These methods dynamically adjust the location or density of collocation

points during training, often focusing on regions where the model exhibits higher error or

complexity.[1][5][6]

Q3: My PINN model is not converging or is giving inaccurate results. Could the collocation point

strategy be the issue?

Yes, an inappropriate collocation point strategy is a common reason for poor PINN

performance. Fixed sampling methods, such as uniform random sampling or equispaced grids,

can fail to capture critical regions with high solution gradients, leading to inaccurate solutions.

[1][6] This is particularly problematic for complex PDEs. If your model is struggling, consider

switching to an adaptive collocation point strategy.

Q4: What are the advantages of adaptive collocation point strategies over fixed strategies?

Adaptive strategies offer several advantages:

Improved Accuracy: By concentrating points in areas of high PDE residuals or solution

gradients, adaptive methods can achieve higher accuracy with the same or fewer number of

collocation points compared to fixed strategies.[1][7][8][9]

Enhanced Efficiency: They can lead to faster convergence as the model focuses its learning

on the most "difficult" regions of the domain.[10]

Better Handling of Complex Geometries and Solutions: Adaptive methods are more adept at

resolving localized phenomena like sharp gradients or discontinuities in the solution.[11]

Q5: When is it acceptable to use a fixed collocation point strategy?

Fixed sampling methods can be sufficient for simpler PDEs where the solution is relatively

smooth and lacks sharp gradients.[1][5] For initial explorations or problems with well-

understood, regular behavior, a fixed strategy like a quasi-random sequence can provide a

reasonable baseline.
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Issue: Poor accuracy in regions with sharp gradients or
discontinuities.
Cause: A common cause is the use of a uniform or random distribution of collocation points,

which may not adequately represent areas of high solution variation.[5][6]

Solution:

Implement a Residual-Based Adaptive Refinement (RAR) Strategy: This method involves

periodically evaluating the PDE residual on a candidate set of points and adding points with

the highest residuals to the training set.[1][5][11][12] This focuses the network's attention on

regions where the physics is not being accurately captured.

Utilize a Multi-Criteria Adaptive Sampling (MCAS) approach: For solutions with steep

gradients, relying solely on the PDE residual might be insufficient. MCAS integrates the PDE

residual, the gradient of the residual, and the gradient of the solution to select collocation

points, capturing both PDE violations and solution sharpness.[13]

Employ a Curriculum Training Strategy: For high-dimensional problems, a curriculum-based

approach can be effective. This involves starting with a sparse distribution of collocation

points and gradually increasing the density in regions of interest as training progresses.[10]

Issue: High computational cost and slow training,
especially in higher dimensions.
Cause: Density-based strategies, where the number of collocation points increases significantly

throughout the domain, do not scale well to multiple spatial dimensions.[10]

Solution:

Adopt a Curriculum-Based Collocation Strategy: This method provides a more lightweight

approach by strategically managing the distribution and density of collocation points, which

can significantly decrease training time.[10]

Implement a QR-DEIM based adaptive strategy: This approach, inspired by reduced-order

modeling, constructs a snapshot matrix of residuals to efficiently select a representative
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subset of new collocation points, potentially reducing the overall number of points needed.[1]

[5]

Consider a Retain-Resample-Release (R3) Strategy: This h-adaptive method retains points

in high-residual regions, resamples a portion to maintain a uniform distribution, and releases

points where the residual has become small, thus managing the total number of points.[14]

Data Presentation
Table 1: Comparison of Collocation Point Selection Strategies
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Strategy
Category

Method Description Advantages Disadvantages

Fixed (Non-

Adaptive)

Uniform

Random/Grid

Points are

sampled

uniformly at the

start of training

and remain fixed.

[1][5]

Simple to

implement.

May miss critical

regions with high

gradients.[1][6]

Quasi-Random

Sequences

(Sobol, Halton,

Hammersley)

Points are

generated from a

low-discrepancy

sequence for

more uniform

coverage.[1][5][9]

Better coverage

than purely

random

sampling.

Still non-adaptive

and may not be

optimal for

complex

problems.

Latin Hypercube

Sampling

A stratified

sampling

technique that

ensures points

are well-

distributed

across each

dimension.[1][9]

Good for

exploring the

parameter

space.

Can be

computationally

more expensive

to generate than

simple random

sampling.

Adaptive

Residual-Based

Adaptive

Refinement

(RAR)

New points are

added in regions

with high PDE

residuals during

training.[1][5][11]

[12]

Improves

accuracy by

focusing on high-

error regions.[1]

[7][8]

Can be a greedy

approach; may

not explore the

entire domain

sufficiently.[12]

Residual-Based

Probability

Density Function

(PDF)

A PDF is

constructed

based on the

PDE residual,

and new points

are sampled

A more

probabilistic

approach to

focusing on high-

error regions.

The

effectiveness

depends on the

quality of the

PDF

construction.
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from this

distribution.[1]

QR-DEIM Based

Selection

Uses a snapshot

matrix of

residuals and QR

decomposition to

select new

collocation

points.[1][5]

Can efficiently

capture the

dynamics of the

residual to select

informative

points.[1]

More complex to

implement than

simple residual-

based methods.

PINNACLE

Jointly optimizes

the selection of

all training point

types

(collocation,

boundary, etc.)

using the Neural

Tangent Kernel.

[8][15]

Provides a global

optimization

strategy and

automatically

adjusts point

allocation.[8][15]

High

implementation

complexity.

Curriculum

Training

Starts with an

easy-to-learn

(sparse)

distribution of

points and

gradually

increases the

complexity.[10]

Reduces training

time and

improves

solution quality,

especially in high

dimensions.[10]

The design of the

"curriculum" can

be problem-

dependent.

Experimental Protocols
Protocol: Residual-Based Adaptive Refinement (RAR)
This protocol outlines the steps for implementing a residual-based adaptive refinement strategy

to improve PINN training.

Initial Sampling: Begin by sampling an initial set of collocation points using a standard

method such as a uniform random distribution or a quasi-random sequence.
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Initial Training: Train the PINN for a predetermined number of iterations (e.g., 10,000

iterations with the Adam optimizer) using the initial set of collocation points.[11]

Candidate Point Generation: Generate a large set of candidate points, randomly sampled

from the entire spatio-temporal domain.[11]

Residual Evaluation: Evaluate the PDE residual for the current state of the PINN at all the

candidate points.

Point Selection: Identify the candidate points with the highest PDE residual values.

Add New Points: Add a specified number of these high-residual points to the existing set of

collocation points.[11]

Iterative Refinement: Repeat steps 2 through 6 for a set number of cycles or until the model's

performance plateaus.

Final Training: After the adaptive refinement cycles are complete, continue training the PINN

with the augmented set of collocation points using a second-order optimizer like L-BFGS-B

to further minimize the loss function.[11]
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Caption: A flowchart illustrating the choice between fixed and adaptive collocation point

strategies in PINN training.
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Caption: The workflow of the Residual-Based Adaptive Refinement (RAR) strategy for

collocation point selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: PINN Training & Collocation
Point Selection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614678#strategies-for-selecting-collocation-points-
in-pinn-training]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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